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Compound of Interest

Compound Name: Naxillin

Cat. No.: B1676975

Note to the reader: The term "Naxillin" appears to be a misspelling. All information provided in
these application notes and protocols pertains to Nafcillin, a penicillinase-resistant penicillin
antibiotic. This information is intended for researchers, scientists, and drug development
professionals.

Application Notes for Nafcillin Sodium

Introduction

Nafcillin is a narrow-spectrum, beta-lactam antibiotic belonging to the penicillin class of drugs.
[1][2] It is particularly effective against infections caused by penicillinase-producing
staphylococci.[1][2] Its resistance to the beta-lactamase enzyme makes it a valuable tool in
both clinical and research settings for combating resistant Gram-positive bacteria.[1] These
notes provide essential information on the preparation, storage, and handling of Nafcillin
solutions for research applications.

Mechanism of Action

Nafcillin, like other B-lactam antibiotics, disrupts the synthesis of the bacterial cell wall. It
specifically targets and binds to penicillin-binding proteins (PBPs), which are enzymes crucial
for the final steps of peptidoglycan synthesis. This binding inactivates the transpeptidase and
carboxypeptidase functions of the PBPs, preventing the cross-linking of peptidoglycan chains.
The resulting weakened cell wall cannot withstand the internal osmotic pressure, leading to cell
lysis and bacterial death.
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Mechanism of action of Nafcillin.

Protocols for Preparation and Storage of Nafcillin
Solutions

1. Reconstitution of Nafcillin Sodium Powder

This protocol outlines the steps for reconstituting lyophilized Nafcillin sodium powder for in vitro
research applications.
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Materials:

Nafcillin Sodium powder vial (e.g., 1 g or 2 g)

Sterile Water for Injection, USP

0.9% Sodium Chloride Injection, USP

Bacteriostatic Water for Injection, USP (containing benzyl alcohol or parabens)

Sterile syringes and needles

Laminar flow hood or sterile workspace

Protocol Workflow:
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Start: Gather Materials

'

Select Solvent:
- Sterile Water
- 0.9% NaCl
- Bacteriostatic Water

Calculate Reconstitution
Volume (see Table 1)

Aseptically add solvent

to Nafcillin vial

Gently swirl to dissolve

Visually inspect for
particulate matter

Store appropriately
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( End: Solution Ready for Use )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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